Cas no 85118-25-8 (5-Carbamoylphthalide)

5-Carbamoylphthalide Properties

Names and Identifiers

• 1,3-dihydro-1-oxo-5-Isobenzofurancarboxamide
• 1,3-dihydro-1-oxoisobenzofuran-5-carboxamide
• 1-oxo-1,3-dihydroisobenzofuran-5-carboxamide
• 1-oxo-3H-2-benzofuran-5-carboxamide
• 5-carbamoylphthalide
• 1-Oxo-phthalan-5-carbonsaeure-amid
• 1-oxo-phthalan-5-carboxylic acid amide
• EINECS 285-678-8
• 1,3-Dihydro-1-oxo-5-isobenzofurancarboxamide (ACI)
• +Expand

• InChIKey： VOWKISVRIBSFMO-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO3/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2,(H2,10,11)
• SMILES： O=C1C2C(=CC(C(N)=O)=CC=2)CO1

Computed Properties

• Exact Mass: 177.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.043
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.3
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• LogP: 1.34010
• PSA: 70.38000
• Refractive Index: 1.631
• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 267°C
• Density: 1.419

5-Carbamoylphthalide Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

5-Carbamoylphthalide Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%